Cas no 2172049-57-7 (3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-2-fluorobenzoic acid)

• Product Name: 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-2-fluorobenzoic acid
• CAS No: 2172049-57-7
• MF: C₂₆H₂₃FN₂O₆
• MW: 478.469030618668
• CID: 5858622
• PubChem ID: 165446473
• Update Time: 2025-07-18

3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-2-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-2-fluorobenzoic acid
• 3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetamido}-2-fluorobenzoic acid
• EN300-1498904
• 2172049-57-7

• Inchi： 1S/C26H23FN2O6/c27-24-20(25(31)32)10-5-11-22(24)29-23(30)15-34-13-12-28-26(33)35-14-21-18-8-3-1-6-16(18)17-7-2-4-9-19(17)21/h1-11,21H,12-15H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： FFNQWXHOVZOLEF-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)O)=CC=CC=1NC(COCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 478.15401462g/mol
• Monoisotopic Mass: 478.15401462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 114Ų

Additional information on 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-2-fluorobenzoic acid

Research Briefing on 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-2-fluorobenzoic acid (CAS: 2172049-57-7)

In recent years, the compound 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-2-fluorobenzoic acid (CAS: 2172049-57-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorobenzoic acid core and fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promising potential in drug discovery and development, particularly in the synthesis of peptide-based therapeutics and targeted drug delivery systems.

The primary objective of recent studies has been to explore the synthetic utility and biological activity of this compound. Researchers have focused on its role as a versatile building block in solid-phase peptide synthesis (SPPS), where the Fmoc group serves as a temporary protecting group for amino acids. The presence of the fluorine atom at the 2-position of the benzoic acid moiety enhances the stability and bioavailability of the resulting peptides, making it an attractive candidate for pharmaceutical applications.

Recent methodologies have employed advanced spectroscopic techniques, including nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS), to characterize the compound's structural properties. Additionally, computational modeling studies have provided insights into its conformational flexibility and interaction with biological targets, such as enzymes and receptors involved in inflammatory and oncogenic pathways.

Preliminary results indicate that 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-2-fluorobenzoic acid exhibits excellent compatibility with standard SPPS protocols, enabling the efficient synthesis of complex peptide sequences. Furthermore, in vitro assays have demonstrated its potential as a modulator of protein-protein interactions, with particular relevance to diseases such as cancer and autoimmune disorders. The compound's ability to enhance the cellular uptake of conjugated peptides has also been highlighted, suggesting its utility in improving drug delivery efficiency.

In conclusion, the ongoing research on 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}-2-fluorobenzoic acid underscores its significance as a multifunctional tool in medicinal chemistry. Future studies are expected to delve deeper into its pharmacokinetic properties and therapeutic efficacy, paving the way for its potential clinical translation. This compound represents a valuable addition to the arsenal of synthetic intermediates and bioactive molecules in the pursuit of novel therapeutics.